Cas no 2287262-88-6 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid is a specialized intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure features a bicyclo[1.1.1]pentane core, known for enhancing metabolic stability and bioavailability in drug design, combined with a 3,4,5-trifluorophenyl moiety that contributes to selective binding interactions. The tert-butoxycarbonyl (Boc) protecting group ensures controlled deprotection during synthetic processes. This compound is useful for constructing complex molecules, offering precise functionalization opportunities due to its rigid scaffold and fluorinated aromatic system. Its high purity and well-defined reactivity make it a reliable building block for medicinal chemistry applications.
2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid structure
2287262-88-6 structure
Product Name:2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
CAS No:2287262-88-6
MF:C18H20F3NO4
MW:371.350915908813
CID:5986038
PubChem ID:137944483
Update Time:2025-10-31

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6761380
    • 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
    • 2287262-88-6
    • 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(3,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
    • 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
    • Inchi: 1S/C18H20F3NO4/c1-16(2,3)26-15(25)22-13(14(23)24)18-6-17(7-18,8-18)9-4-10(19)12(21)11(20)5-9/h4-5,13H,6-8H2,1-3H3,(H,22,25)(H,23,24)
    • InChI Key: WARHYHQCXVBQBO-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2)F)F

Computed Properties

  • Exact Mass: 371.13444261g/mol
  • Monoisotopic Mass: 371.13444261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.6Ų

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Pricemore >>

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Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

The compound with CAS No 2287262-88-6, known as 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential therapeutic properties.

The molecular structure of this compound is characterized by a bicyclic framework, specifically a bicyclo[1.1.1]pentane system, which is fused with a trifluorophenyl group at the 3-position. This bicyclic structure contributes to the molecule's stability and bioavailability, making it an attractive candidate for various pharmacological applications. The presence of the tert-butoxycarbonyl (Boc) group further enhances the molecule's versatility by providing a protective functionality during synthetic processes.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluorophenyl moiety is known to exhibit strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical in modulating neuronal activity. Additionally, the Boc group plays a pivotal role in controlling the release of bioactive molecules within the body, ensuring precise drug delivery and minimizing off-target effects.

From a synthetic standpoint, this compound is typically synthesized via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent stereochemical control during the synthesis. This has significantly improved the scalability of production, making it feasible for preclinical and clinical trials.

One of the most promising aspects of this compound is its ability to penetrate the blood-brain barrier (BBB). Studies conducted using in vitro BBB models have demonstrated that the bicyclic framework enhances permeability without compromising stability. This property is particularly advantageous for developing drugs targeting central nervous system (CNS) disorders.

Furthermore, computational modeling techniques such as molecular docking and dynamics simulations have provided deeper insights into the binding modes of this compound with its target proteins. These studies have revealed that the trifluorophenyl group interacts strongly with hydrophobic pockets on the protein surface, while the Boc group facilitates hydrogen bonding interactions at critical sites.

Recent advancements in medicinal chemistry have also explored analogs of this compound by modifying substituents on the trifluorophenyl ring or altering the bicyclic framework. These modifications aim to optimize pharmacokinetic properties such as half-life and bioavailability while maintaining or improving therapeutic efficacy.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid represents a cutting-edge molecule with immense potential in drug development. Its unique structural features and promising pharmacological profile make it a focal point for ongoing research in medicinal chemistry and neuroscience.

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